Cas no 163257-23-6 (2-methoxy-5-(pyridin-3-yl)benzaldehyde)

• Product Name: 2-methoxy-5-(pyridin-3-yl)benzaldehyde
• CAS No: 163257-23-6
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1344405
• PubChem ID: 22620077
• Update Time: 2025-06-08

2-methoxy-5-(pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-methoxy-5-(3-pyridinyl)-
• 2-methoxy-5-(3-pyridinyl)Benzaldehyde
• 2-methoxy-5-(pyridin-3-yl)benzaldehyde
• CS-0350013
• 2-Methoxy-5-pyridin-3-yl-benzaldehyde
• EN300-1067898
• HMZWDPWMRPUPLY-UHFFFAOYSA-N
• SCHEMBL4734973
• 163257-23-6
• DA-09584

• Inchi： 1S/C13H11NO2/c1-16-13-5-4-10(7-12(13)9-15)11-3-2-6-14-8-11/h2-9H,1H3
• InChI Key： HMZWDPWMRPUPLY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C=O)C1C=NC=CC=1

Computed Properties

• Exact Mass: 213.07903
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-methoxy-5-(pyridin-3-yl)benzaldehyde

Introduction to 2-Methoxy-5-(Pyridin-3-yl)benzaldehyde (CAS No. 163257-23-6)

2-Methoxy-5-(pyridin-3-yl)benzaldehyde, with the CAS number 163257-23-6, is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a methoxy group and a pyridine ring attached to a benzaldehyde framework. This combination of functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-methoxy-5-(pyridin-3-yl)benzaldehyde is C₁₃H₁₁NO₂, and its molecular weight is approximately 217.23 g/mol. The compound is typically a white to off-white crystalline solid at room temperature, with a melting point ranging from 80 to 85°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane, but has limited solubility in water. These physical properties make it suitable for various synthetic processes and analytical techniques.

In the pharmaceutical industry, 2-methoxy-5-(pyridin-3-yl)benzaldehyde has been explored as a key intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for the development of novel drugs targeting various diseases. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The pyridine ring and methoxy group contribute to the compound's ability to interact with specific biological targets, making it an attractive candidate for drug discovery.

Beyond pharmaceutical applications, 2-methoxy-5-(pyridin-3-yl)benzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials such as organic semiconductors and luminescent materials. A study published in Advanced Materials (2020) reported the use of this compound as a building block for the preparation of highly efficient organic light-emitting diodes (OLEDs). The presence of the pyridine ring enhances the electron-withdrawing capability of the molecule, which is crucial for optimizing the performance of OLED devices.

In the realm of chemical synthesis, 2-methoxy-5-(pyridin-3-yl)benzaldehyde serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity can be harnessed through various synthetic transformations, including condensation reactions, reduction reactions, and coupling reactions. For example, researchers at the University of California (2019) utilized this compound in the synthesis of novel heterocyclic compounds with potential applications in medicinal chemistry. The versatility of this compound in synthetic chemistry underscores its importance as a fundamental building block.

The safety and handling of 2-methoxy-5-(pyridin-3-yl)benzaldehyde are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible substances.

In conclusion, 2-methoxy-5-(pyridin-3-yl)benzaldehyde (CAS No. 163257-23-6) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable intermediate in pharmaceutical development, materials science, and chemical synthesis. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.